2-Methyl-1-(3-methylazetidin-3-yl)propan-1-one

• Molecular Formula: C8H15NO
• Molecular Weight: 141.21 g/mol
• IUPAC Name: 2-methyl-1-(3-methylazetidin-3-yl)propan-1-one
• InChI: InChI=1S/C8H15NO/c1-6(2)7(10)8(3)4-9-5-8/h6,9H,4-5H2,1-3H3
• InChI Key: GQHPHLNIMAWWII-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C(=O)C1(CNC1)C

Description

2-Methyl-1-(3-methylazetidin-3-yl)propan-1-one is an organic compound with the molecular formula C8H15NO and a molecular weight of 141.21 g/mol . This compound is primarily used for research purposes and is known for its unique structure, which includes a methylazetidine ring.

Preparation Methods

The synthesis of 2-Methyl-1-(3-methylazetidin-3-yl)propan-1-one involves several steps. One common method includes the reaction of 3-methylazetidine with a suitable alkylating agent under controlled conditions . The reaction typically requires a base such as sodium hydride or potassium carbonate to facilitate the alkylation process. Industrial production methods may involve similar synthetic routes but on a larger scale, with optimized reaction conditions to ensure high yield and purity .

Chemical Reactions Analysis

2-Methyl-1-(3-methylazetidin-3-yl)propan-1-one undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized using oxidizing agents like potassium permanganate or chromium trioxide, leading to the formation of corresponding ketones or carboxylic acids.

Reduction: Reduction reactions can be carried out using reducing agents such as lithium aluminum hydride or sodium borohydride, resulting in the formation of alcohols.

Substitution: Nucleophilic substitution reactions can occur, where the methyl group can be replaced by other functional groups using appropriate reagents.

Scientific Research Applications

2-Methyl-1-(3-methylazetidin-3-yl)propan-1-one has several applications in scientific research:

Chemistry: It is used as a building block in the synthesis of more complex molecules and in studying reaction mechanisms.

Biology: The compound is used in biochemical assays to understand enzyme interactions and metabolic pathways.

Medicine: Research involving this compound includes its potential use in drug development and pharmacological studies.

Industry: It is utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 2-Methyl-1-(3-methylazetidin-3-yl)propan-1-one involves its interaction with specific molecular targets. The compound can bind to enzymes or receptors, altering their activity and leading to various biochemical effects. The exact pathways and molecular targets depend on the specific application and context of its use .

Comparison with Similar Compounds

2-Methyl-1-(3-methylazetidin-3-yl)propan-1-one can be compared with other similar compounds, such as:

• 1-(Azetidin-3-yl)propan-1-one
• 2-(Azetidin-3-yl)pentan-3-one
• 1-(3-Methylpiperidin-3-yl)propan-1-one These compounds share structural similarities but differ in their chemical properties and reactivity. The presence of the methyl group in this compound provides unique steric and electronic effects, making it distinct in its reactivity and applications .